4-[(3-chlorobenzenesulfonamido)methyl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)benzamide

• IUPAC Name: 4-[[(3-chlorophenyl)sulfonylamino]methyl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)benzamide
• InChI: InChI=1S/C22H19ClN2O5S/c23-17-2-1-3-19(12-17)31(27,28)24-14-15-4-6-16(7-5-15)22(26)25-18-8-9-20-21(13-18)30-11-10-29-20/h1-9,12-13,24H,10-11,14H2,(H,25,26)
• InChI Key: REUIBNSYNQHEIW-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)C3=CC=C(C=C3)CNS(=O)(=O)C4=CC(=CC=C4)Cl
• Molecular Formula: C22H19ClN2O5S
• Molecular Weight: 458.9 g/mol

Description

The compound is a new antibacterial compound that combines sulfonamide and benzodioxane fragments in its framework. It is related to a series of compounds synthesized for potential therapeutic applications.

Synthesis Analysis

The synthesis of similar compounds has been accomplished by reacting 1,4-benzodioxan-6-amine with 4-chlorobenzenesulfonyl chloride to yield a parent molecule, which was further reacted with different alkyl/aralkyl halides to afford the target compounds.

Molecular Structure Analysis

The structures of the sulfonamide derivatives were determined by the IR, 1H NMR, 13C NMR, and EI-MS spectroscopy techniques.

Chemical Reactions Analysis

The parent molecule was reacted with different alkyl/aralkyl halides to achieve the target compounds.

Mechanism of Action

The antibacterial potential of these molecules was ascertained by biofilm inhibition study against Escherichia coli and Bacillus subtilis. The results revealed that two of the compounds were rather active inhibitors of these two pathogenic bacterial strains.

Safety and Hazards

According to the hemolytic study, most of the new molecules are mildly cytotoxic and hence might be used as safe antibacterial agents.